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Cat. No.: B15623837 Get Quote

An In-depth Technical Guide on the Target Identification of Apoptosis Inducers

For Researchers, Scientists, and Drug Development Professionals

Introduction
The term "Apoptosis Inducer 32" is not a standardized scientific nomenclature and can refer

to several distinct molecules implicated in programmed cell death. This guide provides a

detailed overview of the target identification and mechanisms of action for three prominent

molecules that may be associated with this term: Interleukin-32 (IL-32), the synthetic curcumin

analog FLLL32, and the well-established apoptosis effector, Caspase-3 (historically known as

CPP32). Understanding the specific targets and pathways of these inducers is critical for the

development of novel therapeutics in oncology, immunology, and various other disease areas.

Interleukin-32 (IL-32): A Pro-inflammatory Cytokine
with Apoptotic Functions
Interleukin-32 (IL-32) is a cytokine that plays a significant role in inflammatory processes and

has been shown to induce apoptosis in various cell types. Its apoptotic signaling is multifaceted

and involves distinct molecular pathways.

Identified Targets and Binding Proteins
The primary identified binding partner for IL-32 is Proteinase 3 (PR3), a serine protease found

in neutrophils. This interaction is crucial for mediating some of IL-32's downstream effects.
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Binding Partner Cellular Location Affinity (Kd)
Method of

Identification

Proteinase 3 (PR3)

Neutrophil granules,

soluble, membrane-

bound

~1.2 - 2.65 nM

Ligand (IL-32α) affinity

chromatography

followed by mass

spectrometry and N-

terminal

microsequencing[1]

Signaling Pathways
IL-32 is known to induce apoptosis through several signaling cascades, primarily involving

caspase activation and MAPK pathways.

Caspase-Dependent Apoptosis: Certain isoforms of IL-32, such as IL-32γ and IL-32β, can

trigger apoptosis through the activation of initiator caspase-8 and executioner caspase-3[2].

In the context of Mycobacterium tuberculosis infection, IL-32γ-mediated apoptosis also

involves caspase-1 and cathepsins[3].

NOD2/NOX2/MAPK Signaling Pathway: In cardiomyocytes subjected to

hypoxia/reoxygenation, IL-32 contributes to oxidative stress, inflammation, and apoptosis via

the NOD2/NOX2/MAPK signaling pathway[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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